Cas no 586409-15-6 (2,3,3-trimethylpyrrolo[2,3-b]pyridine-5-carboxylic acid)

• Product Name: 2,3,3-trimethylpyrrolo[2,3-b]pyridine-5-carboxylic acid
• CAS No: 586409-15-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4050948
• PubChem ID: 17862715
• Update Time: 2025-05-23

2,3,3-trimethylpyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 2,3,3-trimethyl-
• 2,3,3-trimethylpyrrolo[2,3-b]pyridine-5-carboxylic acid
• LVTCEBMBAOUSRB-UHFFFAOYSA-N
• 2,3,3-trimethyl-3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• SCHEMBL4618796
• 586409-15-6

• Inchi： 1S/C11H12N2O2/c1-6-11(2,3)8-4-7(10(14)15)5-12-9(8)13-6/h4-5H,1-3H3,(H,14,15)
• InChI Key： LVTCEBMBAOUSRB-UHFFFAOYSA-N
• SMILES： C12N=C(C)C(C)(C)C1=CC(C(O)=O)=CN=2

Computed Properties

• Exact Mass: 204.089877630Da
• Monoisotopic Mass: 204.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.6Ų

Additional information on 2,3,3-trimethylpyrrolo[2,3-b]pyridine-5-carboxylic acid

2,3,3-trimethylpyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No. 586409-15-6)

The compound 2,3,3-trimethylpyrrolo[2,3-b]pyridine-5-carboxylic acid, with the CAS registry number 586409-15-6, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic systems composed of a pyrrole and a pyridine ring. The presence of a carboxylic acid group at the 5-position and three methyl substituents at positions 2 and 3 of the pyrrolo[2,3-b]pyridine core imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 2,3,3-trimethylpyrrolo[2,3-b]pyridine-5-carboxylic acid as a promising candidate in drug discovery. Its structural features make it an attractive scaffold for designing bioactive molecules. For instance, researchers have explored its ability to act as a ligand for various G-protein coupled receptors (GPCRs), which are critical targets in the development of therapeutic agents for conditions such as hypertension, anxiety disorders, and chronic pain.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolo[2,3-b]pyridine core. This is followed by functionalization at specific positions to introduce substituents such as methyl groups and carboxylic acids. Advanced techniques like microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway, ensuring high yields and purity.

In terms of physical properties, 2,3,3-trimethylpyrrolo[2,3-b]pyridine-5-carboxylic acid exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate is moderate to high depending on the solvent's polarity. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological evaluation of this compound has revealed interesting pharmacological profiles. In vitro assays have demonstrated its ability to modulate ion channels and enzyme activities. For example, studies conducted on recombinant human ether-a-go-go related gene (hERG) channels suggest that this compound may exhibit potential in antiarrhythmic drug development due to its channel-blocking activity.

Moreover, computational modeling studies using molecular docking have provided insights into the binding interactions of 2,3,3-trimethylpyrrolo[2,3-b]pyridine-5-carboxylic acid with target proteins. These studies have highlighted key residues responsible for ligand binding and have guided further optimization efforts to enhance bioactivity.

In conclusion, 2,3,3-trimethylpyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No. 586409-15-6) represents a valuable molecule in contemporary chemical research. Its unique structure and promising biological profiles make it a candidate for further exploration in drug discovery programs targeting diverse therapeutic areas.